1-Methyl-4-(4-methylnaphthalen-1-yl)naphthalene
Cat. No. B8483475
M. Wt: 282.4 g/mol
InChI Key: YSHGRWZEZYZZNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04482438
Procedure details
2 g (14 mmol) of 1-methylnaphthalene in 2 ml of tributylphosphate was allowed to react with electrochemically produced Ag(II) sulphate at 23° C. The electrolyte solution was composed of 0.02M Ag(I) sulphate in 1.5M H2SO4. The reaction was run for 26 hours at 200 mA. The organic material isolated from the run was placed on a silica gel column, which was eluted with petroleum ether (bp=60°-80° C.) then with a solution of 1% ether in petroleum ether. From this column there were obtained 1.2 g (8.4 mmol, 60%) of starting material and 92 mg (0.32 mmol, 4.6%) of 4,4'-dimethylbinaphthyl.
[Compound]
Name
Ag(II) sulphate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
Ag(I) sulphate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Yield
60%
Yield
4.6%
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[CH:5]=[CH:4][CH:3]=1>C(OP(OCCCC)(OCCCC)=O)CCC.OS(O)(=O)=O>[CH3:5][C:5]1[C:6]2[C:11](=[CH:10][CH:9]=[CH:8][CH:7]=2)[C:2]([C:1]2[C:6]3[C:11](=[CH:10][CH:9]=[CH:8][CH:7]=3)[C:2]([CH3:1])=[CH:3][CH:4]=2)=[CH:3][CH:4]=1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
2 g
|
|
Type
|
reactant
|
|
Smiles
|
CC1=CC=CC2=CC=CC=C12
|
Step Two
[Compound]
|
Name
|
Ag(II) sulphate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Three
[Compound]
|
Name
|
Ag(I) sulphate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Four
|
Name
|
|
|
Quantity
|
2 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(CCC)OP(=O)(OCCCC)OCCCC
|
Step Five
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
OS(=O)(=O)O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The organic material isolated from the run
|
WASH
|
Type
|
WASH
|
|
Details
|
was eluted with petroleum ether (bp=60°-80° C.)
|
Outcomes
Product
Details
Reaction Time |
26 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 8.4 mmol | |
| AMOUNT: MASS | 1.2 g | |
| YIELD: PERCENTYIELD | 60% |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1=CC=C(C2=CC=CC=C12)C1=CC=C(C2=CC=CC=C12)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.32 mmol | |
| AMOUNT: MASS | 92 mg | |
| YIELD: PERCENTYIELD | 4.6% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
